2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-[6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C23H23N5O3/c1-15-8-9-17(12-16(15)2)19-10-11-21-26-27(23(30)28(21)25-19)14-22(29)24-13-18-6-4-5-7-20(18)31-3/h4-12H,13-14H2,1-3H3,(H,24,29)
• InChI Key: VONJGXHAKLLFDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN(C3=O)CC(=O)NCC4=CC=CC=C4OC)C=C2)C
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol

Description

The compound belongs to the class of organic compounds known as triazolopyridazines, which are aromatic heterocyclic compounds containing a triazole ring fused to a pyridazine ring. The triazole ring is a five-membered aromatic ring containing two nitrogen atoms and the pyridazine ring is a six-membered aromatic ring containing two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the fused triazole and pyridazine rings, along with the attached phenyl and acetamide groups. The exact structure would depend on the positions of these groups on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrogen atoms in the rings could make it a potential hydrogen bond acceptor.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some triazolopyridazines are studied for their potential use as inhibitors of certain enzymes.

Future Directions

Future research on this compound could involve further exploration of its potential uses, particularly if it shows promising activity as an enzyme inhibitor or in other biological roles.